![molecular formula C18H21N3O4S B3237967 3-(Pyridine-3-sulfonamido)cyclohexyl phenylcarbamate CAS No. 1396855-68-7](/img/structure/B3237967.png)
3-(Pyridine-3-sulfonamido)cyclohexyl phenylcarbamate
Overview
Description
The compound “3-(Pyridine-3-sulfonamido)cyclohexyl phenylcarbamate” is a complex organic molecule. It likely contains a pyridine ring, which is a basic aromatic six-membered ring with one nitrogen atom . The molecule also seems to contain a sulfonamide group, which consists of a sulfonyl group (O=S=O) connected to an amine group (−NH2) .
Synthesis Analysis
The synthesis of such a compound might involve several steps. One possible method could involve the reaction of sulfonyl chlorides with an amine . This method has been used to synthesize pyridine-3-sulfonyl chlorides . Another method could involve the protodeboronation of pinacol boronic esters .Chemical Reactions Analysis
The chemical reactions involving this compound could be diverse, depending on the specific conditions and reagents used. For instance, sulfonamides can undergo a variety of acid-base reactions . Also, the pyridine ring could potentially undergo various substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. Sulfonamides are typically crystalline and relatively unreactive . The pyridine ring could potentially influence the compound’s solubility and reactivity .Mechanism of Action
The mechanism of action of 3-(Pyridine-3-sulfonamido)cyclohexyl phenylcarbamate involves the binding of the compound to the active site of the targeted enzyme. This binding prevents the enzyme from carrying out its normal function, leading to a decrease in enzyme activity. The exact mechanism of inhibition may vary depending on the specific enzyme targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzyme targeted. Inhibition of carbonic anhydrase enzymes can lead to a decrease in acid-base balance, which can have a range of physiological effects. Inhibition of metalloproteinases can affect the breakdown of extracellular matrix proteins, which can impact tissue remodeling and wound healing. Inhibition of histone deacetylases can affect gene expression, leading to changes in cell differentiation and proliferation.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(Pyridine-3-sulfonamido)cyclohexyl phenylcarbamate in lab experiments is its specificity for certain enzymes. This allows for targeted inhibition of specific pathways or processes. However, this specificity can also be a limitation, as it may not be effective against all isoforms of a particular enzyme. Additionally, the compound may have off-target effects, leading to unintended consequences.
Future Directions
There are many potential future directions for the use of 3-(Pyridine-3-sulfonamido)cyclohexyl phenylcarbamate in scientific research. One area of interest is the development of more specific inhibitors for various enzymes. Additionally, the compound could be used in combination with other inhibitors or drugs to target multiple pathways simultaneously. Further research is also needed to fully understand the biochemical and physiological effects of this compound and its potential applications in various disease states.
Scientific Research Applications
3-(Pyridine-3-sulfonamido)cyclohexyl phenylcarbamate is widely used in scientific research as a tool compound to study the function and activity of various biological molecules. It is commonly used as an inhibitor of carbonic anhydrase enzymes, which play a crucial role in many physiological processes, including acid-base balance, respiration, and ion transport. This compound has also been shown to inhibit the activity of other enzymes, such as metalloproteinases and histone deacetylases.
Safety and Hazards
properties
IUPAC Name |
[3-(pyridin-3-ylsulfonylamino)cyclohexyl] N-phenylcarbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O4S/c22-18(20-14-6-2-1-3-7-14)25-16-9-4-8-15(12-16)21-26(23,24)17-10-5-11-19-13-17/h1-3,5-7,10-11,13,15-16,21H,4,8-9,12H2,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVZUVIJZVOXILN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(C1)OC(=O)NC2=CC=CC=C2)NS(=O)(=O)C3=CN=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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